N-(tert-butyl)-2-[2-(2-methoxybenzylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-tert-butyl-N'-[(E)-(2-methoxyphenyl)methylideneamino]oxamide
• InChI: InChI=1S/C14H19N3O3/c1-14(2,3)16-12(18)13(19)17-15-9-10-7-5-6-8-11(10)20-4/h5-9H,1-4H3,(H,16,18)(H,17,19)/b15-9+
• InChI Key: ZGZHTHUIONUKRX-OQLLNIDSSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C(=O)NN=CC1=CC=CC=C1OC
• Isomeric SMILES: CC(C)(C)NC(=O)C(=O)N/N=C/C1=CC=CC=C1OC
• Molecular Formula: C14H19N3O3
• Molecular Weight: 277.32 g/mol

Description

N-(tert-butyl)-2-[2-(2-methoxybenzylidene)hydrazino]-2-oxoacetamide, also known as MBOA-TBOA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known for its ability to inhibit glutamate transporters, which are responsible for regulating the levels of glutamate in the brain.

Scientific Research Applications

Synthetic Methodologies and Catalytic Applications A study by Eszter Fördős et al. (2009) detailed the synthesis of N-tert-Butyl-trans-α-ethoxycarbonyl-β-phenyl-β-lactam through the octacarbonyldicobalt-catalyzed carbonylation of ethyl diazoacetate, highlighting a pivotal step in creating complex molecular structures utilized in various chemical synthesis applications (Fördős et al., 2009).

Antibacterial and Antifungal Activities Research conducted by Łukasz Popiołek and Anna Biernasiuk (2016) explored the antibacterial activity of hydrazide-hydrazones of 3-methoxybenzoic and 4-tert-butylbenzoic acid against Bacillus spp., demonstrating significant bacteriostatic or bactericidal effects. This study suggests potential for developing new antimicrobial agents (Popiołek & Biernasiuk, 2016).

Catalytic Properties in Sulfoxidation Reactions Wang Li et al. (2017) synthesized dioxomolybdenum(VI) complexes with hydrazone ligands derived from 3,5-Di-tert-butylsalicylaldehyde, showing significant catalytic properties in sulfoxidation reactions. These complexes could offer a new approach to selective oxidation processes in synthetic chemistry (Wang et al., 2017).

DNA Binding and Antitumor Properties A study by M. A. Hussein et al. (2015) on dioxomolybdenum(VI) thiosemicarbazonato complexes revealed their ability to bind with DNA and exhibit antitumor properties against the HCT 116 human colorectal cell line. This research underscores the potential therapeutic applications of such complexes in cancer treatment (Hussein et al., 2015).